3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1-thiophen-2-ylethyl)propan-1-amine

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1-thiophen-2-ylethyl)propan-1-amine
• InChI: InChI=1S/C14H20N2OS/c1-10-13(12(3)17-16-10)6-4-8-15-11(2)14-7-5-9-18-14/h5,7,9,11,15H,4,6,8H2,1-3H3
• InChI Key: XLMOEJDMOVRUTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCCNC(C)C2=CC=CS2
• Molecular Formula: C14H20N2OS
• Molecular Weight: 264.39 g/mol

Description

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(1-thiophen-2-ylethyl)propan-1-amine is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is also known by its chemical name, DMTPA.

Mechanism of Action

The mechanism of action of DMTPA involves its ability to bind to metal ions. Upon binding to metal ions, DMTPA undergoes a conformational change that results in a change in its fluorescence properties. This change in fluorescence can be used to detect the presence of metal ions in biological samples.
Biochemical and Physiological Effects:
DMTPA has been shown to have minimal biochemical and physiological effects. Studies have shown that DMTPA is non-toxic and does not have any significant impact on cellular function or viability.

Advantages and Limitations for Lab Experiments

One advantage of using DMTPA in lab experiments is its high selectivity for metal ions. This makes it a useful tool for detecting metal ions in biological samples. Another advantage is its potential use in drug delivery systems.
One limitation of using DMTPA in lab experiments is its cost. DMTPA is a relatively expensive compound, which may limit its use in certain research applications.

Future Directions

There are several future directions for the use of DMTPA in scientific research. One potential direction is the development of new fluorescent probes based on DMTPA for the detection of metal ions in biological samples. Another direction is the development of new drug delivery systems based on DMTPA.
In addition, further studies are needed to fully understand the mechanism of action of DMTPA and its potential impact on cellular function and viability. Finally, more research is needed to explore the potential use of DMTPA in other scientific research applications.

Synthesis Methods

The synthesis of DMTPA involves the reaction of 3,5-dimethyl-4-chloro-2-oxazolylamine with 1-(2-thienyl)ethylamine. The resulting product is then purified and characterized using various analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

DMTPA has been studied for its potential use in various scientific research applications. One such application is its use as a fluorescent probe for detecting metal ions. DMTPA has been shown to selectively bind to various metal ions such as copper, zinc, and nickel, and its fluorescence properties change upon binding to these metal ions. This makes DMTPA a useful tool for detecting metal ions in biological samples.
Another potential application of DMTPA is in the field of drug delivery. DMTPA has been shown to be capable of encapsulating various drugs and delivering them to specific target sites in the body. This makes DMTPA a promising candidate for the development of targeted drug delivery systems.